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Compound of Interest

2-(Furan-3-yl)-4,4,5,5-tetramethyl-

Compound Name:
1,3,2-dioxaborolane

cat. No.: B1272638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
furan-3-yl boronic acid pinacol ester, a key building block in modern organic synthesis. This
document outlines its structural characteristics, physicochemical properties, and its role in
significant chemical transformations. Detailed experimental protocols for the determination of
its physical properties are also provided, alongside a visualization of its most common
application, the Suzuki-Miyaura cross-coupling reaction.

Core Physical Properties

Furan-3-yl boronic acid pinacol ester, with the chemical formula C10H15BOs, is a white
crystalline solid at room temperature.[1] Its molecular weight is 194.04 g/mol .[1]
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Property Value Source
Molecular Formula C10H15BOs3 [1112]
Molecular Weight 194.04 g/mol [1]
Melting Point 62-65 °C [1]
Boiling Point (Predicted) 255.0+13.0°C [1]
Density (Predicted) 1.03 + 0.1 g/cm3 [1]
Appearance White crystalline solid [1]

Spectroscopic and Chemical Identifiers

Identifier Value Source

CAS Number 248924-59-6 2]
1S/C10H15B0O3/c1-

InChl 9(2)10(3,4)14-11(13-9)8-5-6-

12-7-8/h5-7H,1-4H3

SMILES CC1(C)OB(OC1(C)C)c2ccoc2

Experimental Protocols

The following sections detail standardized experimental procedures for the determination of the
key physical properties of furan-3-yl boronic acid pinacol ester.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity.

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Capillary tubes (sealed at one end)
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e Thermometer

e Mortar and pestle

Procedure:

A small sample of furan-3-yl boronic acid pinacol ester is finely ground using a mortar and
pestle.

e The powdered sample is packed into a capillary tube to a height of 2-3 mm.
e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the first drop of liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (the completion of melting)
are recorded. This range represents the melting point of the sample.

Boiling Point Determination (for liquids, adaptable for
solids under vacuum)

While furan-3-yl boronic acid pinacol ester is a solid at room temperature, its boiling point can
be determined under reduced pressure to prevent decomposition. The following is a general
method adaptable for this purpose.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Apparatus for vacuum distillation (optional, for reduced pressure measurements)
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Procedure:

A small amount of the substance is placed in the test tube.

A capillary tube, with its sealed end uppermost, is placed inside the test tube.

The test tube is attached to a thermometer and heated in a heating bath.

The temperature is raised until a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are powerful tools for

confirming the structure of furan-3-yl boronic acid pinacol ester.

Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent
(e.g., CDCIs).

'H NMR: The spectrum will show characteristic signals for the protons on the furan ring and
the methyl protons of the pinacol group. The chemical shifts, integration, and coupling
patterns provide detailed structural information.

13C NMR: The spectrum will display signals for each unique carbon atom in the molecule,
including those in the furan ring and the pinacol ester group.

1B NMR: This technique can be used to characterize the boron center.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

the molecule.

Sample Preparation: The solid sample can be analyzed as a KBr pellet or a thin film.
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o Expected Absorptions: The IR spectrum will show characteristic absorption bands for C-H,
C=C, and C-0 bonds within the furan ring, as well as B-O and C-O bonds of the boronic
ester group.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight
and fragmentation pattern of the compound.

« lonization: A suitable ionization technique, such as electron ionization (EI) or electrospray
ionization (ESI), is used to generate ions from the sample.

e Analysis: The mass-to-charge ratio of the molecular ion (M*) and its fragment ions are
measured, confirming the molecular weight and providing clues about the molecule's
structure.

Application in Suzuki-Miyaura Cross-Coupling

Furan-3-yl boronic acid pinacol ester is a vital reagent in palladium-catalyzed Suzuki-Miyaura

cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling
the formation of carbon-carbon bonds between sp2-hybridized carbon atoms. It is widely used

in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The general mechanism involves three key steps: oxidative addition, transmetalation, and
reductive elimination.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Furan-3-yl-B(pin) Base
(R2-B(OR)2) (e.g., OH")
]
1

|
1+ Base

L

( [R2-B(OR)2(OH)]~ )

Transmetalation

( RL-Pd(Il)L2-R2 )

Reductive
Elimination

RI-Pd(Il)L2-X

Catalyst
Regeneration

' Pd(0)Lz '

Oxidative
Addition

Click to download full resolution via product page

Suzuki-Miyaura Cross-Coupling Catalytic Cycle

In this catalytic cycle, the active Pd(0) catalyst undergoes oxidative addition with an
organohalide. Subsequently, in the transmetalation step, the organic group from the furan-3-yl
boronic acid pinacol ester is transferred to the palladium center, facilitated by a base. Finally,
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reductive elimination yields the cross-coupled product and regenerates the Pd(0) catalyst,
allowing the cycle to continue.

Safety and Handling

Furan-3-yl boronic acid pinacol ester should be handled in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn. It is advisable to consult the Safety Data Sheet (SDS) for detailed safety information
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

